Cas no 1094533-79-5 (4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine)

• Product Name: 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine
• CAS No: 1094533-79-5
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5833146
• PubChem ID: 43167840
• Update Time: 2025-06-08

4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-7434998
• 4-[(3-fluoro-4-methoxyphenyl)methoxy]piperidine
• 1094533-79-5
• 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine

• Inchi： 1S/C13H18FNO2/c1-16-13-3-2-10(8-12(13)14)9-17-11-4-6-15-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key： MOGGHAAUYCUQSG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)COC1CCNCC1)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine

Comprehensive Overview of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine (CAS No. 1094533-79-5)

4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine (CAS No. 1094533-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a fluoro-methoxyphenyl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as highlighted by the growing popularity of fluorine-containing drugs in treating diseases such as cancer and neurological disorders. This compound’s CAS No. 1094533-79-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine involves multi-step organic reactions, often starting from commercially available piperidine and 3-fluoro-4-methoxybenzyl precursors. Its methoxy and fluoro substituents are critical for interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies. Laboratories focusing on central nervous system (CNS) drug development have shown particular interest in this compound due to its potential to cross the blood-brain barrier.

From an industrial perspective, CAS No. 1094533-79-5 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) and fine chemicals frequently list this compound in their catalogs, catering to the needs of pharmaceutical innovators. Its patent landscape is also evolving, with several applications citing derivatives of this structure for therapeutic use.

Environmental and regulatory considerations for 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine align with standard protocols for handling non-hazardous organic compounds. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability. Researchers often inquire about its solubility and spectroscopic data, which are essential for experimental design.

In summary, 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine (CAS No. 1094533-79-5) represents a versatile and scientifically significant compound. Its applications span drug discovery, material science, and chemical synthesis, making it a subject of ongoing investigation. As the pharmaceutical industry continues to explore fluorine-based therapeutics, this compound’s relevance is expected to grow, solidifying its place in modern chemistry.